(4-methyl-1H-indol-1-yl)acetic acid

Specification

• CAS No.: 1094641-33-4
• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 2-(4-methylindol-1-yl)acetic acid
• Standard InChI: InChI=1S/C11H11NO2/c1-8-3-2-4-10-9(8)5-6-12(10)7-11(13)14/h2-6H,7H2,1H3,(H,13,14)
• Standard InChI Key: NVALGQXRMNJDQV-UHFFFAOYSA-N
• SMILES: CC1=C2C=CN(C2=CC=C1)CC(=O)O
• Canonical SMILES: CC1=C2C=CN(C2=CC=C1)CC(=O)O

Introduction

(4-methyl-1H-indol-1-yl)acetic acid, also known as 2-(4-methylindol-1-yl)acetic acid, is a chemical compound with the molecular formula C11H11NO2 and a molecular weight of 189.21 g/mol. This compound belongs to the indole family, which is a class of heterocyclic aromatic organic compounds. Indoles are known for their diverse biological activities and are often used in pharmaceutical research.

Synthesis and Applications

While specific synthesis methods for (4-methyl-1H-indol-1-yl)acetic acid are not detailed in the available literature, compounds of this nature are typically synthesized through reactions involving indole derivatives and acetic acid or its derivatives. Indole compounds are often used in pharmaceutical research due to their potential biological activities, such as anti-inflammatory and analgesic properties, as seen in other indole derivatives.

Comparison with Similar Compounds

Other indole derivatives, such as {4-[(methylsulfonyl)amino]-1H-indol-1-yl}acetic acid, have been studied for their chemical properties and potential applications. This compound has a molecular weight of 268.29 g/mol and includes a methanesulfonamido group attached to the indole ring. The presence of different functional groups can significantly affect the biological activity and chemical properties of these compounds.

Comparison Table:

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
(4-methyl-1H-indol-1-yl)acetic acid	C11H11NO2	189.21	1094641-33-4
{4-[(methylsulfonyl)amino]-1H-indol-1-yl}acetic acid	C11H12N2O4S	268.29	1431565-56-8